Cas no 1343810-79-6 (N-cyclopentyl-3-methoxypropanamide)

• Product Name: N-cyclopentyl-3-methoxypropanamide
• CAS No: 1343810-79-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5822886
• PubChem ID: 62947718
• Update Time: 2025-06-15

N-cyclopentyl-3-methoxypropanamide Chemical and Physical Properties

Names and Identifiers

• 1343810-79-6
• AKOS012245359
• N-cyclopentyl-3-methoxypropanamide
• EN300-7470446
• SCHEMBL23135469

• Inchi： 1S/C9H17NO2/c1-12-7-6-9(11)10-8-4-2-3-5-8/h8H,2-7H2,1H3,(H,10,11)
• InChI Key： RQYGHUVAVDHACS-UHFFFAOYSA-N
• SMILES： O=C(CCOC)NC1CCCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-cyclopentyl-3-methoxypropanamide

Research Brief on N-cyclopentyl-3-methoxypropanamide (CAS: 1343810-79-6) in Chemical Biology and Pharmaceutical Applications

N-cyclopentyl-3-methoxypropanamide (CAS: 1343810-79-6) is a synthetic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its cyclopentyl and methoxypropanamide functional groups, has been investigated for its role in modulating biological pathways, particularly in the context of neurological disorders and metabolic diseases. Recent studies have highlighted its utility as a versatile scaffold for drug development, owing to its favorable pharmacokinetic properties and ability to interact with specific protein targets.

One of the key areas of interest for N-cyclopentyl-3-methoxypropanamide is its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes, making them prime targets for drug discovery. Preliminary in vitro studies have demonstrated that this compound exhibits selective binding affinity for certain GPCR subtypes, which could pave the way for novel treatments for conditions such as chronic pain, inflammation, and neurodegenerative diseases. The molecular docking simulations and binding assays conducted with N-cyclopentyl-3-methoxypropanamide suggest that its cyclopentyl moiety plays a critical role in receptor interaction, while the methoxypropanamide group contributes to its stability and solubility.

In addition to its GPCR-related applications, recent research has explored the compound's potential in metabolic regulation. A 2023 study published in the Journal of Medicinal Chemistry reported that N-cyclopentyl-3-methoxypropanamide acts as an allosteric modulator of enzymes involved in lipid metabolism. The study utilized high-throughput screening and molecular dynamics simulations to elucidate the compound's mechanism of action, revealing its ability to enhance the activity of key metabolic enzymes. These findings open new avenues for developing therapies targeting obesity, diabetes, and related metabolic syndromes.

The synthesis and optimization of N-cyclopentyl-3-methoxypropanamide have also been a focus of recent investigations. Advances in synthetic chemistry have enabled the production of derivatives with improved bioavailability and reduced off-target effects. For instance, a 2024 patent application disclosed a novel synthetic route for this compound, emphasizing its scalability and cost-effectiveness for industrial production. Furthermore, structure-activity relationship (SAR) studies have identified specific modifications to the cyclopentyl and methoxypropanamide groups that enhance the compound's efficacy and selectivity, providing a robust foundation for future drug development efforts.

Despite these promising developments, challenges remain in translating the preclinical findings of N-cyclopentyl-3-methoxypropanamide into clinical applications. Issues such as potential toxicity, metabolic stability, and drug-drug interactions need to be thoroughly addressed in upcoming studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a compelling candidate for further investigation. As research progresses, N-cyclopentyl-3-methoxypropanamide is expected to play an increasingly important role in the development of next-generation therapeutics for a wide range of diseases.